[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(4-chlorophenoxy)-2-methylpropanoate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 2-(4-chlorophenoxy)-2-methylpropanoate
• InChI: InChI=1S/C18H23ClN2O4/c1-12(2)18(5,11-20)21-15(22)10-24-16(23)17(3,4)25-14-8-6-13(19)7-9-14/h6-9,12H,10H2,1-5H3,(H,21,22)
• InChI Key: KXPFVQCUWATUQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)C(C)(C)OC1=CC=C(C=C1)Cl
• Molecular Formula: C18H23ClN2O4
• Molecular Weight: 366.8 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, carbamates in general can be synthesized through the reaction of amines with carbon dioxide (carbamoylation).

Molecular Structure Analysis

The molecular structure of a compound can be analyzed based on its functional groups and the bonds between them. This compound likely has a complex structure due to the presence of multiple functional groups.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. For example, the cyano group might undergo reactions such as hydrolysis, reduction, or addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its structure and the nature of its functional groups. For example, the presence of a cyano group might influence the compound’s polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. Without specific context (such as biological activity or reactivity with a particular substrate), it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. For example, compounds containing a cyano group can be toxic and may pose risks if not handled properly.